Tert-butyl 3-[1-(5-fluoropyridin-2-yl)propylamino]pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[1-(5-fluoropyridin-2-yl)propylamino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H26FN3O2/c1-5-14(15-7-6-12(18)10-19-15)20-13-8-9-21(11-13)16(22)23-17(2,3)4/h6-7,10,13-14,20H,5,8-9,11H2,1-4H3
• InChI Key: WXHQVTDONXKUOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC=C(C=C1)F)NC2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C17H26FN3O2
• Molecular Weight: 323.4 g/mol

Description

Tert-butyl 3-[1-(5-fluoropyridin-2-yl)propylamino]pyrrolidine-1-carboxylate is a chemical compound that has gained much attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as FPPC and is a pyrrolidine-based compound that has a fluoropyridine moiety attached to it.

Mechanism of Action

FPPC acts as a sigma-1 receptor agonist, which means that it binds to the receptor and activates it. This leads to the modulation of various signaling pathways and the release of neurotransmitters, which can affect physiological processes.
Biochemical and Physiological Effects:
FPPC has been shown to have various biochemical and physiological effects. It has been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and noradrenaline. It has also been shown to have analgesic and anxiolytic effects, which may be due to its modulation of pain perception and mood regulation.

Advantages and Limitations for Lab Experiments

One advantage of using FPPC in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the receptor and its role in various physiological processes. However, one limitation is the complex synthesis process, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the use of FPPC in scientific research. One direction is the study of its potential therapeutic applications, particularly in the treatment of pain and anxiety disorders. Another direction is the study of its effects on other physiological processes, such as learning and memory. Additionally, the development of new analogs of FPPC may lead to the discovery of compounds with even greater affinity for the sigma-1 receptor and potential therapeutic applications.

Synthesis Methods

The synthesis of FPPC involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of tert-butyl 3-hydroxypyrrolidine-1-carboxylate, which is then reacted with 5-fluoropyridine-2-amine to form tert-butyl 3-[1-(5-fluoropyridin-2-yl)propylamino]pyrrolidine-1-carboxylate.

Scientific Research Applications

FPPC has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, cognition, and mood regulation. FPPC can be used as a tool to study the sigma-1 receptor and its role in these processes.